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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Methylthio)propanoic acid (MMPA), also known as 3-(methylsulfanyl)propanoic acid, is a

naturally occurring sulfur-containing carboxylic acid. It is recognized as an important flavor

compound in a variety of foods and beverages and plays a role as an intermediate in

methionine metabolism in mammals and microorganisms.[1] This technical guide provides an

in-depth overview of the natural occurrence of MMPA, its biosynthetic origins, and the analytical

methodologies used for its detection and quantification.

Natural Distribution
3-(Methylthio)propanoic acid and its esters are found in a range of natural sources,

contributing to their characteristic aromas. Notably, it is a significant volatile component in

several fruits and fermented products.

In Fruits
Pineapple (Ananas comosus) is a well-documented source of MMPA and its methyl and ethyl

esters, which are key contributors to its distinctive sweet and fruity aroma.[2][3][4] The

concentration of these compounds can vary significantly between different pineapple varieties.
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MMPA has also been identified in other food items, including asparagus, beer, and white wine.

In these products, it contributes to the overall flavor profile, though often at lower

concentrations than in pineapple.

In Microorganisms
Certain bacteria are capable of producing MMPA. For instance, Enterobacter intermedium 60-

2G has been shown to produce MMPA, which exhibits antifungal and herbicidal properties.[5]

Quantitative Data on Natural Occurrence
The concentration of 3-(methylthio)propanoic acid and its esters varies considerably

depending on the natural source and the specific variety or processing conditions. The

following table summarizes available quantitative data, primarily from studies on different

pineapple cultivars.
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Natural Source
(Variety)

Compound
Concentration
(µg/kg)

Reference

Pineapple (Tainong

No. 4)

3-

(Methylthio)propanoic

acid methyl ester

622.49

Pineapple (Tainong

No. 6)

3-

(Methylthio)propanoic

acid ethyl ester

78.06

Pineapple (French

Polynesia)

3-

(Methylthio)propanoic

acid methyl ester

1140

Pineapple (French

Polynesia)

3-

(Methylthio)propanoic

acid ethyl ester

150

Pineapple Pulp

3-

(Methylthio)propanoic

acid ethyl ester

91.21

Pineapple Core

3-

(Methylthio)propanoic

acid ethyl ester

42.67

Pineapple Pulp

Methyl 3-

(methylthio)propanoat

e

27.38

Pineapple Core

Methyl 3-

(methylthio)propanoat

e

10.65

Pineapple (Moris)

Methyl 3-

(methylthio)propanoat

e

307 ± 9.7

Pineapple (MD2)

Methyl 3-

(methylthio)propanoat

e

High concentration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pineapple (Sarawak)

Methyl 3-

(methylthio)propanoat

e

High concentration

Biosynthesis of 3-(Methylthio)propanoic Acid
3-(Methylthio)propanoic acid is a product of the catabolism of the essential amino acid L-

methionine. The primary pathway involves the transamination of methionine to α-keto-γ-

methylthiobutyrate, which is then oxidatively decarboxylated to form MMPA.

L-Methionine α-Keto-γ-methylthiobutyrateTransaminase 3-(Methylthio)propanoic acid

Oxidative
Decarboxylation

Sample Preparation

Extraction

Analysis

Sample Homogenization

Internal Standard Addition

Matrix Modification (e.g., NaCl)

HS-SPME

GC-MS Analysis

Data Processing and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1663858?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663858?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Methylthio_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Methylthio_propanoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3397533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3397533/
https://www.researchgate.net/publication/250193602_Potent_Odorants_in_Sweetio_Pineapple_Ananas_comosus_L_Merr_var_Marian-gold_MG3
https://pdfs.semanticscholar.org/8f4f/3e95a8fb15bc65ac0d62283d64fadb185f55.pdf
https://pubmed.ncbi.nlm.nih.gov/12715879/
https://pubmed.ncbi.nlm.nih.gov/12715879/
https://www.benchchem.com/product/b1663858#natural-occurrence-of-3-methylthio-propanoic-acid
https://www.benchchem.com/product/b1663858#natural-occurrence-of-3-methylthio-propanoic-acid
https://www.benchchem.com/product/b1663858#natural-occurrence-of-3-methylthio-propanoic-acid
https://www.benchchem.com/product/b1663858#natural-occurrence-of-3-methylthio-propanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

